Cas no 1605294-13-0 (1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1605294-13-0
• MF: C₁₆H₂₇BN₂O₃
• MW: 306.208184480667
• CID: 2133455
• Update Time: 2023-11-19

1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• CID 130140255
• 1-[(2-methyloxan-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1H-Pyrazole, 1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-[(tetrahydro-2-methyl-2H-pyran-2-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C16H27BN2O3/c1-14(2)15(3,4)22-17(21-14)13-10-18-19(11-13)12-16(5)8-6-7-9-20-16/h10-11H,6-9,12H2,1-5H3
• InChI Key： LPWOPTQQQBDXDR-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C)CN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Topological Polar Surface Area: 45.5

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 422.9±15.0 °C(Predicted)
• pka: 1.88±0.10(Predicted)